Cas no 104418-40-8 (1-Butanol, 2-methyl-,1-methanesulfonate, (2S)-)

• Product Name: 1-Butanol, 2-methyl-,1-methanesulfonate, (2S)-
• CAS No: 104418-40-8
• MF: C₆H₁₄O₃S
• MW: 166.238561153412
• CID: 126209
• PubChem ID: 24858309
• Update Time: 2025-04-18

1-Butanol, 2-methyl-,1-methanesulfonate, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-methyl-,1-methanesulfonate, (2S)-
• (S)-(+)-2-Methylbutyl methanesulfonate
• [(2S)-2-methylbutyl] methanesulfonate
• (S)-(+)-2-methylbutylmesylate
• (S)-2-methyl-1-butanyl mesylate
• (S)-2-methyl-1-butyl methanesulfonate
• (S)-2-methyl-1-butylmesylate
• (S)-2-methylbutyl mesylate
• (S)-2-methylbutyl methanesulfonate
• (S)-2-methylbutyl methanesulphonate
• 303852_ALDRICH
• AG-D-16646
• CTK4A3035
• FT-0642567
• KB-05009
• (S)-(+)-2-Methylbutyl methanesulfonate, 99%
• BANBAERELZGEAJ-LURJTMIESA-N
• AKOS015913585
• 104418-40-8
• DTXSID60577006
• J-001170
• (S)-(+)-2-Methylbutyl methanesulfonate,99%
• (2S)-2-methylbutyl methanesulfonate
• SCHEMBL495977
• FM184114
• DTXCID50527777

• MDL： MFCD00012223
• Inchi： 1S/C6H14O3S/c1-4-6(2)5-9-10(3,7)8/h6H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： BANBAERELZGEAJ-LURJTMIESA-N
• SMILES： S(C)(=O)(=O)OC[C@@H](C)CC

Computed Properties

• Exact Mass: 166.06642
• Monoisotopic Mass: 166.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: liquid
• Density: 1.08 g/mL at 25 °C(lit.)
• Boiling Point: 253.7°Cat760mmHg
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.432(lit.)
• PSA: 43.37
• Solubility: Not determined
• Optical Activity: [α]20/D +2.7°, neat

1-Butanol, 2-methyl-,1-methanesulfonate, (2S)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters